![molecular formula C17H16N2O3S B2667074 N-(furan-2-ylmethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)cyclopropanecarboxamide CAS No. 922378-61-8](/img/structure/B2667074.png)
N-(furan-2-ylmethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)cyclopropanecarboxamide
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Description
N-(furan-2-ylmethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)cyclopropanecarboxamide, commonly referred to as FM-BTA-2, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications.
Scientific Research Applications
- Application : FMC can be incorporated into bioplastics, contributing to their mechanical strength, thermal stability, and biodegradability. Researchers are exploring its use in packaging materials, single-use plastics, and other sustainable products .
- Application : Medicinal chemists can modify FMC to create novel compounds with potential therapeutic effects. Its benzothiazole and furan moieties may interact with biological targets, such as enzymes or receptors, leading to new drugs .
- Application : Researchers investigate FMC and its analogs as potential antimicrobial agents against bacteria, fungi, and viruses. These compounds could find use in pharmaceuticals or disinfectants .
- Application : Scientists explore FMC-based sensors for detecting specific molecules or environmental changes. By tuning its structure, FMC could serve as a fluorescent probe in biological assays or environmental monitoring .
- Application : Researchers investigate FMC derivatives as catalysts for polymerization reactions. These compounds may enhance the efficiency of polymer synthesis or control polymer properties .
- Application : Nanoparticles based on FMC could find use in drug delivery, imaging, or catalysis. Their unique properties at the nanoscale make them valuable in diverse applications .
Bioplastics and Sustainable Materials
Drug Development and Medicinal Chemistry
Antimicrobial Agents
Photophysical Properties and Sensors
Polymerization Catalysts
Materials Science and Nanotechnology
These applications highlight the versatility of N-(furan-2-ylmethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)cyclopropanecarboxamide, and ongoing research continues to uncover its potential in various scientific fields. 🌟 .
properties
IUPAC Name |
N-(furan-2-ylmethyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3S/c1-21-12-6-7-15-14(9-12)18-17(23-15)19(16(20)11-4-5-11)10-13-3-2-8-22-13/h2-3,6-9,11H,4-5,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYUKCJLEMDTPLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)SC(=N2)N(CC3=CC=CO3)C(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)cyclopropanecarboxamide |
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